5-(((1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)amino)-5-oxo-3-(thiophen-2-yl)pentanoic acid

• IUPAC Name: 5-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methylamino]-5-oxo-3-thiophen-2-ylpentanoic acid
• InChI: InChI=1S/C19H24N4O4S2/c1-12-18(29-22-21-12)19(27)23-6-4-13(5-7-23)11-20-16(24)9-14(10-17(25)26)15-3-2-8-28-15/h2-3,8,13-14H,4-7,9-11H2,1H3,(H,20,24)(H,25,26)
• InChI Key: OALWSFDXQDXAMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)CC(CC(=O)O)C3=CC=CS3
• Molecular Formula: C19H24N4O4S2
• Molecular Weight: 436.6 g/mol

Description

5-(((1-(4-Methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl)methyl)amino)-5-oxo-3-(thiophen-2-yl)pentanoic acid is a useful research compound. Its molecular formula is C19H24N4O4S2 and its molecular weight is 436.55. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

A study by Başoğlu et al. (2013) involved the microwave-assisted synthesis of hybrid molecules containing penicillanic or cephalosporanic acid moieties, exploring their antimicrobial, antilipase, and antiurease activities. The research indicated that some synthesized compounds showed promising biological activities, highlighting the potential of such molecules in developing new therapeutic agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Synthesis and Antimicrobial Evaluation

Another research conducted by Hamama et al. (2017) focused on the synthesis and antimicrobial evaluation of novel 5-Phenyl-5H-thiazolo[4,3-b][1,3,4]thiadiazole systems. This study demonstrated the potential of these compounds as antimicrobial agents, underscoring the importance of structural modifications to enhance biological activities (Hamama, Ibrahim, Raoof, & Zoorob, 2017).

Cobalt(II) Complexes of Thiadiazole Ligand

Research by Huxel and Klingele (2015) detailed the preparation and structural characterization of cobalt(II) complexes of a new imidazolium-tagged thiadiazole ligand. This study provides insights into the coordination chemistry of thiadiazole derivatives, which could be relevant for catalysis and material science applications (Huxel & Klingele, 2015).

Synthesis and Biological Activity of Formazans

A study by Sah et al. (2014) on the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole revealed their antimicrobial properties. This research contributes to the understanding of how structural diversity in thiadiazole derivatives can impact their biological activities (Sah, Bidawat, Seth, & Gharu, 2014).

Novel Anticancer Agents

Gomha et al. (2017) synthesized and evaluated novel thiazole and 1,3,4-thiadiazole derivatives incorporating the thiazole moiety as potent anticancer agents. Their findings indicate the therapeutic potential of these compounds against hepatocellular carcinoma, offering a foundation for further development of anticancer drugs (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).